3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide

• IUPAC Name: 3-N,4-N-bis(2-iodophenyl)hexane-3,4-diimine;dibromonickel
• InChI: InChI=1S/C18H18I2N2.2BrH.Ni/c1-3-15(21-17-11-7-5-9-13(17)19)16(4-2)22-18-12-8-6-10-14(18)20;;;/h5-12H,3-4H2,1-2H3;2*1H;/q;;;+2/p-2
• InChI Key: KWRDNOGQVTVPGF-UHFFFAOYSA-L
• Canonical SMILES: CCC(=NC1=CC=CC=C1I)C(=NC2=CC=CC=C2I)CC.[Ni](Br)Br
• Molecular Formula: C18H18Br2I2N2Ni
• Molecular Weight: 734.7 g/mol

Description

3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide, also known as NiBr2(BIPIPH)3, is an organometallic compound that has been widely studied for its potential applications in scientific research. It is a complex coordination compound consisting of a nickel atom bonded to two bromine atoms and three ligands of the same type, each of which contains an imino group and a 2-iodophenyl group. The compound has been studied for its unique properties, such as its ability to bind with other molecules, its reactivity with other compounds, and its ability to catalyze certain chemical reactions.

Scientific Research Applications

3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide(BIPIPH)3 has a wide range of potential applications in scientific research, particularly in the fields of catalysis and drug delivery. It has been used as a catalyst in the synthesis of pharmaceuticals, and its ability to bind with other molecules makes it a potential candidate for drug delivery systems. It has also been studied for its potential applications in biocatalysis, as it is able to catalyze certain chemical reactions.

Mechanism of Action

The mechanism of action of 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide(BIPIPH)3 is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, meaning that it is able to accept electrons from other molecules. This allows it to form complexes with other molecules, which can then be used to catalyze certain chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide(BIPIPH)3 have not been extensively studied. However, it is believed that the compound has no significant toxic effects on humans or animals. It is also believed to be non-carcinogenic, meaning that it is unlikely to cause cancer in humans or animals.

Advantages and Limitations for Lab Experiments

The main advantage of 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide(BIPIPH)3 is its ability to form complexes with other molecules, which makes it useful for a wide range of scientific research applications. Its low toxicity and non-carcinogenic nature also make it a safe compound to work with in the laboratory. However, it is important to note that the compound is not very soluble in water, and so it can be difficult to work with in aqueous solutions.

Future Directions

The potential future directions for 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide(BIPIPH)3 are numerous, as the compound has a wide range of potential applications in scientific research. These include its use as a catalyst for the synthesis of pharmaceuticals, its potential use in drug delivery systems, and its potential use in biocatalysis. It is also possible that the compound could be used in the development of new materials, such as polymers or nanomaterials, and in the development of new catalysts for chemical reactions.

Synthesis Methods

The synthesis of 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide(BIPIPH)3 is a multi-step process that involves several different chemical reactions. The first step is to synthesize the ligand, which can be done by reacting 2-iodophenol with an amine in the presence of a base. The resulting product is then reacted with nickel chloride in an aqueous solution, forming 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide(BIPIPH)3. The reaction is usually carried out at a temperature of between 70 and 80 degrees Celsius and takes several hours to complete.